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Compound of Interest

Compound Name: 5,7-Dibromo-3-methylindole

Cat. No.: B13703473

Get Quote

Executive Summary
5,7-Dibromo-3-methylindole (CAS: 1360951-68-3) is a highly specialized halogenated indole

scaffold, structurally distinct for its specific substitution pattern at the 5 and 7 positions of the

benzenoid ring.[1][2][3][4][5] Unlike common indole derivatives, this molecule serves as a

critical "privileged structure" mimic of bioactive marine alkaloids (e.g., Hyrtios and Plakortis

sponge metabolites). Its synthetic value lies in the orthogonal reactivity of the bromine atoms—

allowing for sequential, regioselective cross-coupling reactions—and the metabolic stability

conferred by the C3-methyl group. This guide details the high-precision synthesis, reactivity

logic, and therapeutic utility of this compound.
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Property Specification

IUPAC Name 5,7-Dibromo-3-methyl-1H-indole

CAS Number 1360951-68-3

Molecular Formula C₉H₇Br₂N

Molecular Weight 288.97 g/mol

Appearance Pale yellow solid / Powder

Melting Point 77–84 °C (varies by polymorph/purity)

Solubility
Soluble in DMSO, DMF, MeOH, EtOAc;

Insoluble in Water

Key Structural Feature C5/C7-Dibromo motif (Dual electrophilic sites)

Part 2: Synthesis Protocols & Methodology
To ensure reproducibility and scalability, two distinct synthetic pathways are presented: the

Modern C–H Activation Route (high regiocontrol) and the Classical Fischer Cyclization (bulk

accessible).

Method A: Iridium-Catalyzed C–H Functionalization
(High Precision)
Best for: Late-stage functionalization and high-purity library generation.

This method utilizes the steric-electronic control of Iridium catalysts to install boronates at the 5

and 7 positions of skatole (3-methylindole), followed by a copper-mediated halodeboronation.

This avoids the mixture of isomers common in direct electrophilic bromination.

Workflow Diagram (DOT):

3-Methylindole
(Skatole)

Ir-Catalyzed
C-H Borylation

(Regioselective)

 [Ir(OMe)(cod)]2
 dtbpy, HBpin Intermediate:

5,7-Bis(Bpin)-3-methylindole

Cu-Mediated
Halodeboronation
(KBr, CuBr, Phen)

 50°C, 30h
 MeOH/H2O

5,7-Dibromo-3-methylindole
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Click to download full resolution via product page

Caption: Figure 1. Regioselective synthesis via Iridium-catalyzed C-H borylation followed by

halodeboronation.

Detailed Protocol (Halodeboronation Step):

Reagents: Suspend 5,7-bis(pinacolborato)-3-methylindole (1.0 equiv) in a mixture of

MeOH/H₂O (9:1 v/v).

Catalyst System: Add KBr (3.0 equiv), 1,10-phenanthroline (40 mol%), and CuBr (20 mol%).

Scientific Rationale: The 1,10-phenanthroline ligand stabilizes the Cu(I) species,

facilitating the transmetallation of the boronate ester. KBr serves as the halide source.

Reaction: Heat the suspension to 50 °C for 30 hours under an air atmosphere (oxidative

conditions help regenerate the active Cu species).

Work-up: Quench with water, extract with CH₂Cl₂ or EtOAc. Wash organic layers with brine,

dry over Na₂SO₄, and concentrate.[6]

Purification: Flash chromatography (Hexanes:EtOAc 9:1) yields the title compound.[6]

Method B: Classical Fischer Indole Synthesis (Scale-Up)
Best for: Multi-gram scale synthesis without expensive transition metals.

This route leverages the inherent substitution pattern of the aniline precursor to force the

regiochemistry of the indole ring.

Precursor:2,4-Dibromoaniline.

Mechanism:

Condensation of 2,4-dibromoaniline with Propanal (propionaldehyde) generates the

corresponding hydrazone (via diazonium reduction or direct hydrazine formation).

Cyclization: Acid-mediated [3,3]-sigmatropic rearrangement.
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Regio-Logic: The 2,4-dibromoaniline has only one accessible ortho position (C6). The

other ortho position (C2) is blocked by bromine. Therefore, cyclization must occur at C6,

placing the original C4-Br at the indole C5 position and the C2-Br at the indole C7 position.

Protocol Steps:

Step 1 (Hydrazine Formation): Diazotize 2,4-dibromoaniline (NaNO₂/HCl) and reduce with

SnCl₂ to yield 2,4-dibromophenylhydrazine.

Step 2 (Hydrazone Formation): React hydrazine with propanal in EtOH.

Step 3 (Fischer Cyclization): Reflux the hydrazone in polyphosphoric acid (PPA) or

ZnCl₂/AcOH at 100–110 °C.

Step 4 (Isolation): Pour into ice water. The precipitate is 5,7-dibromo-3-methylindole.[1]

[2][3][5][7]

Part 3: Reactivity & Functionalization Logic
The 5,7-dibromo-3-methylindole scaffold offers two electrophilic sites (C5-Br and C7-Br) with

distinct electronic and steric environments. Understanding this difference is crucial for

designing selective cross-coupling reactions (e.g., Suzuki-Miyaura, Buchwald-Hartwig).

Reactivity Hierarchy:

C5-Bromine:

Environment: Less sterically hindered. Electronically similar to para-substituted

bromobenzene.

Reactivity:Higher. Reacts first in controlled Pd-catalyzed couplings.

C7-Bromine:

Environment: Sterically crowded by the N-H bond (or N-substituent).

Reactivity:Lower. Requires higher temperatures or more active catalysts (e.g., SPhos,

XPhos) to engage.
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Strategic Functionalization Diagram (DOT):

5,7-Dibromo-3-methylindole

Route A: C5 Selective Coupling
(Mild Conditions)

 1 eq. Boronic Acid
 Pd(PPh3)4, Na2CO3

 60°C

5-Aryl-7-bromo-3-methylindole

Route B: C7 Functionalization
(Forcing Conditions)

5,7-Diaryl-3-methylindole

 Excess Boronic Acid
 Pd(OAc)2, SPhos

 100°C

Click to download full resolution via product page

Caption: Figure 2. Sequential functionalization strategy exploiting the steric differentiation

between C5 and C7 sites.

Part 4: Biological Applications & Therapeutic
Potential
Kinase Inhibition
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Halogenated indoles are established pharmacophores for kinase inhibition. The 5,7-dibromo

motif mimics the ATP-binding pocket interactions found in:

Casein Kinase 2 (CK2) Inhibitors: The bromine atoms can form halogen bonds with hinge

region carbonyls (e.g., Val116 in CK2).

Marine Alkaloid Analogues: Mimics of Meridianins and Variolins, which are potent CDK

inhibitors. The 3-methyl group enhances lipophilicity and prevents metabolic oxidation at the

C3 position, a common clearance pathway for bare indoles.

Marine Natural Product Synthesis
This compound serves as a core intermediate for synthesizing complex marine alkaloids such

as:

Plakohypaphorine: A 3,5,7-trisubstituted indole alkaloid.[4]

Convolutindole A: Using the 5,7-dibromo scaffold allows for the divergent synthesis of these

cytotoxins via sequential coupling.

Part 5: References
Synthetic Access to 3,5,7-Trisubstituted Indoles Enabled by Iridium-Catalyzed C–H

Borylation.

Source:Synthesis2017, 49(21), 4731-4737.[3][6]
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Regioselective Dibromination of Methyl Indole-3-carboxylate.

Source:Organic & Biomolecular Chemistry2011, 9, 390-393.
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alternative strategies like Fischer or C-H activation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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